Cas no 1612176-00-7 (cis-3-Fluoro-4-hydroxy-5,5-dimethylpiperidine-1-carboxylic acid tert-butyl ester)

• Product Name: cis-3-Fluoro-4-hydroxy-5,5-dimethylpiperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1612176-00-7
• MF: C₁₂H₂₂FNO₃
• MW: 247.306387424469
• MDL: MFCD27988130
• CID: 3163333
• PubChem ID: 91663956
• Update Time: 2025-04-21

cis-3-Fluoro-4-hydroxy-5,5-dimethylpiperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• cis-3-Fluoro-4-hydroxy-5,5-dimethylpiperidine-1-carboxylic acid tert-butyl ester
• P14511
• 1612176-00-7
• MFCD27988130
• (4R,5S)-rel-tert-Butyl5-fluoro-4-hydroxy-3,3-dimethylpiperidine-1-carboxylate
• (4R,5S)-rel-tert-Butyl 5-fluoro-4-hydroxy-3,3-dimethylpiperidine-1-carboxylate
• AKOS025289975
• (+/-)-cis-5-Fluoro-4-hydroxy-3,3-dimethylpiperidine-1-carboxylic acid tert-butyl ester
• CS-0049709
• AS-52157
• 1-Piperidinecarboxylic acid, 5-fluoro-4-hydroxy-3,3-dimethyl-, 1,1-dimethylethyl ester, (4R,5S)-rel-
• tert-butyl (4R,5S)-5-fluoro-4-hydroxy-3,3-dimethylpiperidine-1-carboxylate
• (+/-)-tert-Butyl-cis-5-fluoro-4-hydroxy-3,3-dimethylpiperidine-1-carboxylate

• MDL： MFCD27988130
• Inchi： 1S/C12H22FNO3/c1-11(2,3)17-10(16)14-6-8(13)9(15)12(4,5)7-14/h8-9,15H,6-7H2,1-5H3/t8-,9-/m0/s1
• InChI Key： ZXQXELYTJRBLOD-IUCAKERBSA-N
• SMILES： F[C@H]1CN(C(=O)OC(C)(C)C)CC(C)(C)[C@H]1O

Computed Properties

• Exact Mass: 247.15837173g/mol
• Monoisotopic Mass: 247.15837173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.8Ų